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Compound of Interest

Compound Name: GSK-843

Cat. No.: B15608183 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the research chemical

GSK-843 based on its known chemical properties and general laboratory safety protocols. A

specific Safety Data Sheet (SDS) with official disposal instructions from a manufacturer was not

publicly available at the time of writing. Therefore, all researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department and adhere to all local, state, and federal regulations before proceeding with

any disposal.

GSK-843 is a potent and selective RIPK3 kinase inhibitor used in necroptosis research. Proper

handling and disposal are paramount to ensure personnel safety and environmental protection.

Based on available safety information, GSK-843 is classified as a combustible solid and is

highly hazardous to water, which dictates the stringent disposal requirements outlined below.

Core Chemical and Safety Information
A comprehensive understanding of a substance's properties is the first step toward safe

disposal. For GSK-843, the following data is critical:
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Property Value Implication for Disposal

Chemical Formula C₁₉H₁₅N₅S₂
Organic compound, may have

specific reactivity.

Appearance White to beige powder Solid waste stream.

Storage Class 11 - Combustible Solids

Must be kept away from

ignition sources. Disposal must

mitigate fire risk.

Water Hazard Class
WGK 3 - Highly hazardous to

water

Must not be disposed of down

the drain.[1][2][3] Requires

containment to prevent

environmental release.[4]

Common Solvent DMSO (Dimethyl sulfoxide)

Solutions must be treated as a

combined hazardous waste

stream.

Step-by-Step Disposal Procedures for GSK-843
The following procedures are based on general best practices for laboratory chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling GSK-843 for any purpose, including disposal, ensure you are wearing

appropriate PPE:

Safety glasses or goggles

Flame-retardant lab coat

Chemically resistant gloves (Butyl gloves are recommended when working with DMSO

solutions)[5]

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent accidental reactions and ensure correct disposal.
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Solid GSK-843 Waste:

Collect all unused or waste GSK-843 powder in a clearly labeled, sealed container.

This container should be designated for "Combustible Solid Hazardous Waste."[6][7][8]

Also, collect any contaminated consumables (e.g., weigh boats, spatulas, pipette tips) in a

separate, compatible, and clearly labeled solid waste container.

GSK-843 in DMSO Solution:

Collect all liquid waste containing GSK-843 and DMSO in a designated, leak-proof, and

chemically compatible container.[9]

This container should be labeled as "Hazardous Waste: Organic Solvent Mixture (DMSO,

GSK-843)."

Do not pour any solution containing GSK-843 or DMSO down the drain.[8][10] This is

strictly prohibited due to the high water hazard classification.

Step 3: Labeling and Storage of Waste

Accurate and clear labeling is a regulatory requirement and essential for safety.

Labeling: All waste containers must be labeled with the words "Hazardous Waste."[11][12]

The label must also include:

The full chemical names of all components (e.g., "GSK-843," "Dimethyl sulfoxide"). Do not

use abbreviations.

The approximate concentration or percentage of each component.

The associated hazards (e.g., "Combustible," "Toxic," "Water Hazard").[11]

The date the waste was first added to the container.

Storage:
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Store waste containers in a designated "Satellite Accumulation Area" within the laboratory.

[11][12]

Keep containers tightly sealed except when adding waste.

Ensure that waste containers for combustible materials are stored away from heat

sources, open flames, and oxidizers.[6][7]

Store liquid waste containers in secondary containment to prevent spills.

Step 4: Arranging for Final Disposal

The final disposal of chemical waste must be handled by professionals.

Contact EHS: Once your waste container is full or ready for pickup, contact your institution's

Environmental Health and Safety (EHS) department.

Professional Disposal: EHS will arrange for the collection of the waste by a licensed

hazardous waste disposal contractor.[9] These contractors will typically use high-temperature

incineration for combustible solids and organic solvent waste in facilities equipped with

afterburners and scrubbers to neutralize harmful emissions.[13]

Logical Workflow for GSK-843 Disposal
The process from identifying waste to its final disposal follows a clear, safety-oriented workflow.
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Caption: Logical workflow for the safe disposal of GSK-843.

Note on Data and Visualizations: The core requirements for quantitative data tables and

detailed experimental protocols could not be met as no publicly available information exists for

specific disposal-related experiments or quantitative thresholds for GSK-843. The provided

guidance and workflow diagram are based on established principles of chemical safety and

waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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